Cas no 1804412-55-2 (2-Methoxybenzo[d]oxazole-5-acetonitrile)

• Product Name: 2-Methoxybenzo[d]oxazole-5-acetonitrile
• CAS No: 1804412-55-2
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4819182
• Update Time: 2025-07-23

2-Methoxybenzo[d]oxazole-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzo[d]oxazole-5-acetonitrile

• Inchi： 1S/C10H8N2O2/c1-13-10-12-8-6-7(4-5-11)2-3-9(8)14-10/h2-3,6H,4H2,1H3
• InChI Key： GUGIGSLPYWHOJW-UHFFFAOYSA-N
• SMILES： O1C(=NC2C=C(CC#N)C=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.7
• Topological Polar Surface Area: 59

Additional information on 2-Methoxybenzo[d]oxazole-5-acetonitrile

Recent Advances in the Study of 2-Methoxybenzo[d]oxazole-5-acetonitrile (CAS: 1804412-55-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Methoxybenzo[d]oxazole-5-acetonitrile (CAS: 1804412-55-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-Methoxybenzo[d]oxazole-5-acetonitrile as a versatile scaffold in medicinal chemistry. Researchers have successfully synthesized derivatives of this compound, demonstrating its utility in targeting various biological pathways. Notably, its structural motif—a benzo[d]oxazole core with a methoxy group at the 2-position and an acetonitrile moiety at the 5-position—confers both stability and reactivity, making it an attractive candidate for further exploration.

In vitro and in vivo studies have revealed promising pharmacological properties of 2-Methoxybenzo[d]oxazole-5-acetonitrile. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy as an inhibitor of specific kinase enzymes implicated in inflammatory diseases. The compound exhibited nanomolar potency and high selectivity, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and psoriasis.

Another area of interest is the compound's role in cancer research. Preliminary data from a collaborative study between academic and industrial researchers indicate that 2-Methoxybenzo[d]oxazole-5-acetonitrile derivatives can modulate key signaling pathways in tumor cells, leading to apoptosis and reduced proliferation. These findings were presented at the 2023 American Association for Cancer Research (AACR) Annual Meeting, sparking further investigations into its mechanism of action.

The synthesis of 2-Methoxybenzo[d]oxazole-5-acetonitrile has also been optimized in recent years. A 2022 patent application (WO2022156789) describes a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain. For example, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Researchers are actively exploring structural modifications to address these limitations while retaining its biological activity.

In conclusion, 2-Methoxybenzo[d]oxazole-5-acetonitrile (CAS: 1804412-55-2) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable tool for developing novel therapeutics. Future studies should focus on elucidating its mechanisms of action, optimizing its drug-like properties, and advancing it toward preclinical development.